Cas no 88691-66-1 (5-Hepten-2-one, 4-ethyl-)

• Product Name: 5-Hepten-2-one, 4-ethyl-
• CAS No: 88691-66-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 624517
• PubChem ID: 71319598
• Update Time: 2025-04-19

5-Hepten-2-one, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hepten-2-one, 4-ethyl-
• 4-ethylhept-5-en-2-one
• 88691-66-1
• DTXSID50749614

• Inchi： 1S/C9H16O/c1-4-6-9(5-2)7-8(3)10/h4,6,9H,5,7H2,1-3H3
• InChI Key： PZRZEMPOAOYRPC-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C=CC)CC

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų